Cas no 866023-55-4 (N-(3-amino-4-fluorophenyl)propanamide)

• Product Name: N-(3-amino-4-fluorophenyl)propanamide
• CAS No: 866023-55-4
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• MDL: MFCD09047508
• CID: 718824
• PubChem ID: 16775088
• Update Time: 2025-04-19

N-(3-amino-4-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Amino-4-fluorophenyl)propionamide
• N-(3-Amino-4-fluorophenyl)propanamide
• N-(3-amino-4-fluorophenyl)propanamide(SALTDATA: FREE)
• Propanamide, N-(3-amino-4-fluorophenyl)-
• AKOS000100042
• Propanamide, N-(3-amino-4-fluorophenyl)-
• DTXSID70588289
• 5-bromovanillicacid
• BB 0217131
• MFCD09047508
• 866023-55-4
• N-(3-amino-4-fluorophenyl)propanamide

• MDL： MFCD09047508
• Inchi： 1S/C9H11FN2O/c1-2-9(13)12-6-3-4-7(10)8(11)5-6/h3-5H,2,11H2,1H3,(H,12,13)
• InChI Key： KWNAATHIGQAOBX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)NC(CC)=O

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides